Cas no 1804272-92-1 (3-(Hydroxymethyl)-4-(3-oxopropyl)mandelic acid)

• Product Name: 3-(Hydroxymethyl)-4-(3-oxopropyl)mandelic acid
• CAS No: 1804272-92-1
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 4940596
• Update Time: 2025-10-28

3-(Hydroxymethyl)-4-(3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Hydroxymethyl)-4-(3-oxopropyl)mandelic acid

• Inchi： 1S/C12H14O5/c13-5-1-2-8-3-4-9(6-10(8)7-14)11(15)12(16)17/h3-6,11,14-15H,1-2,7H2,(H,16,17)
• InChI Key： KVRGCWJLKFKIPA-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC(CCC=O)=C(CO)C=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 266
• XLogP3: -0.4
• Topological Polar Surface Area: 94.8

Additional information on 3-(Hydroxymethyl)-4-(3-oxopropyl)mandelic acid

Introduction to 3-(Hydroxymethyl)-4-(3-oxopropyl)mandelic Acid (CAS No. 1804272-92-1) and Its Emerging Applications in Chemical and Pharmaceutical Research

3-(Hydroxymethyl)-4-(3-oxopropyl)mandelic acid, identified by the chemical abstracts service number 1804272-92-1, is a specialized organic compound that has garnered significant attention in the realms of chemical synthesis and pharmaceutical development. This compound, characterized by its unique structural framework, combines a hydroxymethyl group with a 3-oxopropyl substituent on a mandelic acid backbone, making it a versatile intermediate with potential applications across multiple scientific disciplines.

The molecular structure of 3-(Hydroxymethyl)-4-(3-oxopropyl)mandelic acid (CAS No. 1804272-92-1) consists of a benzene ring substituted with both a hydroxyl and a carboxylic acid group, along with an aldehyde-like functionality at the third position and an acetoxypropyl chain at the fourth position. This intricate arrangement imparts distinct reactivity patterns, making it a valuable building block in organic synthesis. The presence of both polar and non-polar functional groups enhances its solubility in various solvents, facilitating its use in diverse chemical reactions.

In recent years, the pharmaceutical industry has shown increasing interest in 3-(Hydroxymethyl)-4-(3-oxopropyl)mandelic acid due to its potential as a precursor in the synthesis of novel therapeutic agents. Researchers have been exploring its utility in developing compounds that target neurological disorders, cardiovascular diseases, and inflammatory conditions. The compound’s ability to undergo selective modifications allows for the creation of derivatives with tailored biological activities, which is crucial for drug discovery efforts.

One of the most compelling aspects of 3-(Hydroxymethyl)-4-(3-oxopropyl)mandelic acid (CAS No. 1804272-92-1) is its role in the synthesis of bioactive molecules. For instance, studies have demonstrated its effectiveness in generating Schiff bases, which are heterocyclic compounds known for their antimicrobial and anti-inflammatory properties. The hydroxymethyl group and the 3-oxopropyl moiety provide reactive sites for condensation reactions, enabling the formation of stable imine linkages that are essential for constructing complex molecular architectures.

Moreover, the compound has been investigated for its potential applications in materials science. Its unique structural features make it suitable for designing polymers with enhanced mechanical strength and thermal stability. These properties are particularly relevant in the development of advanced coatings and adhesives that require high performance under extreme conditions. The ability to incorporate 3-(Hydroxymethyl)-4-(3-oxopropyl)mandelic acid into polymer matrices has opened up new avenues for creating innovative materials with tailored functionalities.

The synthesis of 3-(Hydroxymethyl)-4-(3-oxopropyl)mandelic acid (CAS No. 1804272-92-1) involves multi-step organic transformations that highlight its synthetic versatility. Researchers have developed efficient protocols for its preparation, utilizing readily available starting materials and catalytic systems that minimize byproduct formation. These advancements have not only improved the scalability of the compound but also reduced production costs, making it more accessible for industrial applications.

Recent research has also focused on the pharmacokinetic properties of derivatives derived from 3-(Hydroxymethyl)-4-(3-oxopropyl)mandelic acid. Studies have shown that certain modifications to its structure can enhance bioavailability and reduce metabolic degradation, thereby improving therapeutic efficacy. For example, incorporating fluorine atoms or other halogen substituents has been found to increase lipophilicity while maintaining biological activity. Such findings underscore the importance of structural optimization in drug design and development.

The environmental impact of synthesizing and utilizing 3-(Hydroxymethyl)-4-(3-oxopropyl)mandelic acid (CAS No. 1804272-92-1) is another critical consideration. Efforts have been made to develop greener synthetic routes that minimize waste generation and energy consumption. Solvent-free reactions and catalytic methods have been explored as alternatives to traditional approaches, aligning with global sustainability goals. These innovations not only improve process efficiency but also contribute to reducing the ecological footprint of chemical manufacturing.

In conclusion, 3-(Hydroxymethyl)-4-(3-oxopropyl)mandelic acid, identified by CAS No. 1804272-92-1, represents a promising compound with broad applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features enable diverse functionalization pathways, making it an invaluable intermediate for developing novel drugs and advanced materials. As research continues to uncover new possibilities for this compound, its significance in scientific innovation is expected to grow further.